Cas no 72332-79-7 (2H-Pyrrolo[2,3-d]thiazole(9CI))

• Product Name: 2H-Pyrrolo[2,3-d]thiazole(9CI)
• CAS No: 72332-79-7
• MF: C₅H₄N₂S
• MW: 124.163659095764
• CID: 549463
• PubChem ID: 45121899
• Update Time: 2025-06-13

2H-Pyrrolo[2,3-d]thiazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,3-d]thiazole(9CI)
• 2H-pyrrolo[2,3-d][1,3]thiazole
• 72332-79-7
• DTXSID50669262
• 2H-PYRROLO[2,3-D]THIAZOLE
• SCHEMBL208423
• pyrrolothiazole
• 2H-Pyrrolo[2,3-d]thiazole (9CI)
• DB-261159

• Inchi： 1S/C5H4N2S/c1-2-6-5-4(1)8-3-7-5/h1-2H,3H2
• InChI Key： GBJCWBWQIQXFLH-UHFFFAOYSA-N
• SMILES： S1CN=C2C1=CC=N2

Computed Properties

• Exact Mass: 124.00962
• Monoisotopic Mass: 124.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 50A^2

Experimental Properties

• PSA: 25.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2H-Pyrrolo[2,3-d]thiazole(9CI)

Exploring the Unique Properties and Applications of 2H-Pyrrolo[2,3-d]thiazole (9CI) (CAS No. 72332-79-7)

2H-Pyrrolo[2,3-d]thiazole (9CI), with the CAS number 72332-79-7, is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This fused-ring system combines the structural features of pyrrole and thiazole, two biologically relevant motifs, making it a versatile scaffold for drug discovery and functional materials. Researchers are increasingly exploring its potential in designing kinase inhibitors, antimicrobial agents, and organic semiconductors, aligning with current trends in personalized medicine and green chemistry.

The molecular architecture of 2H-Pyrrolo[2,3-d]thiazole features a π-conjugated system that enables unique electronic properties. This characteristic has made it valuable in developing OLED materials and photovoltaic devices, addressing the growing demand for renewable energy solutions. Recent studies highlight its role in improving charge carrier mobility in organic thin-film transistors (OTFTs), a hot topic in flexible electronics research. The compound's electron-rich nitrogen and sulfur atoms contribute to its ability to form stable complexes with metals, opening possibilities in catalysis and sensor development.

In medicinal chemistry, the 2H-Pyrrolo[2,3-d]thiazole core has shown promise as a privileged structure for targeting various disease pathways. Its structural similarity to purine bases allows for interactions with enzyme active sites and nucleic acids, making it relevant in cancer research and antiviral drug design. Computational studies using AI-assisted molecular docking have identified derivatives of this compound as potential JAK-STAT inhibitors, reflecting the integration of machine learning in modern drug discovery workflows that many researchers are actively searching for.

Synthetic approaches to 72332-79-7 typically involve cyclocondensation reactions of appropriately functionalized precursors. Recent advances in green synthesis methods have reduced reliance on hazardous reagents, responding to the pharmaceutical industry's push toward sustainable chemistry. The compound's relatively low molecular weight and balanced lipophilicity (LogP ~2.1) make it attractive for lead optimization in drug development programs, particularly for CNS-targeting therapeutics where blood-brain barrier penetration is crucial.

Analytical characterization of 2H-Pyrrolo[2,3-d]thiazole typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. The compound exhibits strong UV absorption around 280-320 nm, a property exploited in fluorescence-based assays. Stability studies indicate good resistance to hydrolytic degradation at physiological pH, though precautions against photoisomerization are recommended during storage – a practical consideration frequently searched by laboratory technicians handling similar compounds.

The commercial availability of CAS 72332-79-7 from specialty chemical suppliers has facilitated its adoption across research sectors. Current pricing trends reflect growing demand, particularly from contract research organizations (CROs) working on fragment-based drug discovery projects. Proper handling requires standard laboratory precautions, with MSDS data indicating no exceptional hazards beyond those typical of organic heterocycles – an important safety consideration that aligns with workplace chemical hygiene best practices.

Future directions for 2H-Pyrrolo[2,3-d]thiazole research may explore its supramolecular chemistry applications or development as a bioorthogonal probe for live-cell imaging. The compound's structural modularity allows for straightforward derivatization, enabling fine-tuning of properties for specific applications. As the scientific community increasingly values multifunctional scaffolds, this heterocycle's unique combination of electronic and biological activity positions it as a compelling subject for continued investigation across multiple disciplines.